Cas no 157873-93-3 (1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-)

1H-Pyrrole-2-carboxylicacid, 3,4-diethyl- structure
157873-93-3 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-
CAS No:157873-93-3
MF:C9H13NO2
MW:167.205022573471
CID:107926
PubChem ID:15357244
Update Time:2025-04-18

1H-Pyrrole-2-carboxylicacid, 3,4-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-
    • 3,4-diethyl 1H-pyrrole-2-carboxylicacid
    • 3,4-Diethyl-1H-pyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylicacid,3,4-diethyl-(9CI)
    • 1H-Pyrrole-2-carboxylic acid, 3,4-diethyl-
    • SCHEMBL4268684
    • 157873-93-3
    • 1H-PYRROLE-2-CARBOXYLIC ACID,3,4-DIETHYL-
    • DTXSID20571944
    • 3,4-Diethyl-1H-pyrrole-2-carboxylicacid
    • Inchi: 1S/C9H13NO2/c1-3-6-5-10-8(9(11)12)7(6)4-2/h5,10H,3-4H2,1-2H3,(H,11,12)
    • InChI Key: ZMRBGUQIQSRTLI-UHFFFAOYSA-N
    • SMILES: OC(C1=C(CC)C(=CN1)CC)=O

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09
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